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Compound of Interest

Compound Name: Einecs 288-357-0

Cat. No.: B15178542 Get Quote

Disclaimer: The provided Einecs number 288-357-0 is not directly associated with a single,

commonly used laboratory chemical in the search results. One source indicates it may refer to

"succinic acid, compound with 2-(methylamino)ethanol (1:1)"[1]. However, based on the context

of providing comprehensive safety information for laboratory and drug development

professionals, it is highly probable that the intended substance is Diisononyl phthalate (DINP),

a widely used plasticizer with the CAS number 28553-12-0 and EC number 249-079-5[2][3][4]

[5]. This guide pertains to the safe handling of Diisononyl phthalate (DINP).

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for laboratory personnel, researchers, and

scientists engaged in the handling of Diisononyl phthalate (DINP).

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety

when handling DINP. The following table summarizes the recommended PPE.
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Protection Type Specification Standard

Hand Protection

Nitrile rubber gloves. Regularly

inspect gloves for any signs of

degradation or puncture.

Dispose of contaminated

gloves after use.[6]

BS EN ISO 374[6]

Eye and Face Protection

Tight-fitting safety goggles or a

face shield should be worn to

prevent splashes.[6][7]

BS EN ISO 16321-

1:2022/A1:2025[6]

Skin Protection

Cotton protective clothing that

covers the entire foot. For

higher exposure risk, chemical-

resistant clothing and boots

are recommended.[6]

BS EN ISO

20345:2022+A1:2024[6]

Respiratory Protection

In case of insufficient

ventilation or potential for

aerosol generation, a suitable

respiratory mask with an A2-P2

filter is necessary.[6][7]

BS EN 136, BS EN 14387[6]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to maintaining a safe

laboratory environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[8]

Avoid direct contact with skin, eyes, and clothing.[6][8]

Do not eat, drink, or smoke in the designated work area.[6]

Wash hands thoroughly after handling the substance.[9]
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Use good personal hygiene practices.[6]

Storage:

Store in a cool, dry, and well-ventilated place.[6][8]

Keep containers tightly closed.[6][10]

Store away from oxidizing substances.[6]

Protect from light.[6]

Toxicity Data
The following table summarizes key toxicity data for DINP.

Toxicity Metric Value Species

Oral LD50 >10,000 mg/kg Rat[10]

Dermal LD50 >3,160 mg/kg Rabbit[7]

Inhalation LC50 >4.4 mg/L (4h) Rat[7]

New Zealand Workplace

Exposure Standard (TWA)
5 mg/m³ N/A[7]

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%; TWA: Time-Weighted Average

Operational Plans
The following diagrams illustrate the standard operational workflows for handling and disposing

of DINP in a laboratory setting.
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Handling Diisononyl Phthalate (DINP) Workflow

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Select Appropriate PPE

Prepare Well-Ventilated Work Area

Transfer Chemical Carefully

Perform Experiment

Avoid Skin/Eye Contact

Decontaminate Work Area

Remove and Dispose of PPE Correctly

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of DINP in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15178542?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan for Diisononyl Phthalate (DINP)

Waste Collection

Temporary Storage

Final Disposal

Collect Liquid Waste in a Labeled, Sealed Container

Store Waste in a Designated Hazardous Waste Area

Collect Contaminated Solids (e.g., gloves, wipes) Separately

Arrange for Disposal by a Licensed Hazardous Waste Contractor

Follow all Local and National Regulations

Click to download full resolution via product page

Caption: Step-by-step plan for the proper disposal of DINP waste.

Disposal Plan
Proper disposal of DINP and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect all liquid waste containing DINP in a clearly labeled, sealed, and chemically

compatible container.[8][9]
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Contaminated solid waste, such as gloves, absorbent materials, and empty containers,

should be collected in a separate, labeled container.[9]

Storage:

Store waste containers in a designated, well-ventilated hazardous waste storage area.

Disposal:

Dispose of all DINP waste through a licensed hazardous waste disposal service.[11][12]

Do not dispose of DINP down the drain or in general waste.[9][10]

Follow all local, state, and federal regulations for hazardous waste disposal.[10]

By adhering to these guidelines, researchers and laboratory professionals can significantly

mitigate the risks associated with handling Diisononyl phthalate, ensuring a safer working

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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